Cas no 1343977-51-4 (3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1343977-51-4
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 6153037
• PubChem ID: 62739580
• Update Time: 2025-10-29

3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine
• AKOS012032835
• 1343977-51-4
• EN300-1963476

• Inchi： 1S/C11H15ClFN/c1-11(2,7-14)6-8-3-4-9(13)5-10(8)12/h3-5H,6-7,14H2,1-2H3
• InChI Key： BQTPXFAZWSGLKA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C)(C)CN)F

Computed Properties

• Exact Mass: 215.0877053g/mol
• Monoisotopic Mass: 215.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine

Professional Introduction to 3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine (CAS No. 1343977-51-4)

3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by its CAS number 1343977-51-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound includes a 2-chloro-4-fluorophenyl moiety attached to a tertiary amine group, which is linked to a tert-butyl group via a secondary carbon atom. This configuration imparts specific reactivity and binding characteristics that make it a valuable intermediate in synthetic chemistry.

The 2-chloro-4-fluorophenyl substituent is particularly noteworthy as it introduces both electron-withdrawing and electron-donating effects into the aromatic ring. The chlorine atom at the 2-position enhances the electrophilicity of the ring, making it more susceptible to nucleophilic substitution reactions, while the fluorine atom at the 4-position provides resonance stabilization and influences the electronic distribution across the ring. These features are crucial for designing molecules that can interact effectively with biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzyme families involved in critical biological pathways. The structural motif present in 3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine has shown promise in this context. Specifically, studies have demonstrated its utility as a scaffold for designing inhibitors of kinases and other protein tyrosine phosphatases. These enzymes play a pivotal role in signal transduction pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex molecules through further functionalization. The tertiary amine group can be readily modified through reductive amination, alkylation, or acylation reactions, allowing chemists to tailor the properties of the final product. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel drug candidates.

The synthesis of 3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine involves multi-step organic transformations that highlight the ingenuity of synthetic organic chemistry. A common approach involves the reaction of 2-chloro-4-fluorobenzaldehyde with an appropriate amine derivative followed by reduction and subsequent alkylation steps. The use of palladium-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups with high selectivity and yield.

Recent advances in computational chemistry have further enhanced our understanding of how this compound interacts with biological targets. Molecular modeling studies have revealed that the 2-chloro-4-fluorophenyl moiety can effectively bind to pockets on protein surfaces, while the tert-butyl group helps stabilize interactions through hydrophobic effects. These insights have guided the design of more potent and selective inhibitors based on this scaffold.

The pharmaceutical industry has been particularly interested in developing kinase inhibitors due to their therapeutic potential. Kinases are enzymes that catalyze the transfer of phosphate groups from ATP to serine, threonine, or tyrosine residues on proteins, thereby modulating various cellular processes. Inhibiting aberrant kinase activity has been successful in treating cancers such as chronic myeloid leukemia (CML) with imatinib and other tyrosine kinase inhibitors (TKIs). The compound 3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine holds promise as a lead compound for developing new-generation TKIs with improved efficacy and reduced side effects.

In addition to its applications in oncology, this compound has shown potential in addressing other diseases characterized by dysregulated kinase activity. For instance, studies have explored its use as an inhibitor of Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune diseases such as rheumatoid arthritis. By modulating JAK activity, it may be possible to develop treatments that reduce inflammation without systemic immunosuppression.

The development of novel drug candidates is often hampered by issues related to bioavailability and pharmacokinetics. However, the structural features of 3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine suggest that it may possess favorable properties for these aspects. The tert-butyl group can enhance lipophilicity, improving membrane permeability, while the fluorine atom can increase metabolic stability by resisting hydrolysis under physiological conditions.

Ongoing research continues to uncover new applications for this compound beyond its initial scope. For example, recent studies have investigated its potential as an intermediate in the synthesis of protease inhibitors targeting viral infections such as HIV and hepatitis C. By leveraging its unique reactivity and binding properties, scientists are exploring ways to develop antiviral agents with enhanced potency and selectivity.

The future prospects for 3-(2-chloro-4-fluorophenyl)-2,2-dimethylpropan-1-amine are promising given its versatility and potential therapeutic applications. As computational methods improve and our understanding of biological targets deepens, it is likely that this compound will continue to play a significant role in drug discovery efforts worldwide.